Journal Name:Journal of Peptide Science
Journal ISSN:1075-2617
IF:2.408
Journal Website:http://onlinelibrary.wiley.com/journal/10.1002/(ISSN)1099-1387
Year of Origin:1995
Publisher:John Wiley and Sons Ltd
Number of Articles Per Year:63
Publishing Cycle:Monthly
OA or Not:Not
Progress and perspectives of Pd-based catalysts for direct synthesis of hydrogen peroxide
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-07-20 , DOI: 10.1039/d3im00054k
Hydrogen peroxide (H2O2) is a green oxidant that has been widely used. The direct synthesis of hydrogen peroxide (DSHP) offers significant advantages in terms of high atomic economy and environmentally friendly effects. However, due to the inevitable side reactions and severe mass transfer limitations, it is still challenging to balance the selectivity and activity for the DSHP. Combining theoretical understanding with the controllable synthesis of nanocatalysts may significantly facilitate the design of “dream catalysts” for the DSHP. In this work, the main factors affecting the reaction performance of catalysts and the active sites of catalysts have been reviewed and discussed in detail. The development and design of catalysts with high efficiency were introduced from three aspects: the catalyst support, active component and atomic impurity. In addition, the coupling of DSHP and other oxidation reactions to realize one-pot in situ oxidation reactions was comprehensively emphasized, which showed essential guiding significance for the future development of H2O2.
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Core–shell nanostructured magnesium-based hydrogen storage materials: a critical review
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-07-18 , DOI: 10.1039/d3im00061c
Hydrogen holds the advantages of high gravimetric energy density and zero emission. Effective storage and transportation of hydrogen constitute a critical and intermediate link for the advent of widespread applications of hydrogen energy. Magnesium hydride (MgH2) has been considered as one of the most promising hydrogen storage materials because of its high hydrogen storage capacity, excellent reversibility, sufficient magnesium reserves, and low cost. However, great barriers both in the thermodynamic and the kinetic properties of MgH2 limit its practical application. Doping catalysts and nanostructuring are two facile but efficient methods to prepare high-performance magnesium (Mg)-based hydrogen storage materials. Core–shell nanostructured Mg-based hydrogen storage materials synergize the strengths of the above two modification methods. This review summarizes the preparation methods and expounds the thermodynamic and kinetic properties, microstructure and phase changes during hydrogen absorption and desorption processes of core–shell nanostructured Mg-based hydrogen storage materials. We also elaborate the mechanistic effects of core–shell nanostructures on the hydrogen storage performance of Mg-based hydrogen storage materials. The goal of this review is to point out the design principles and future research trends of Mg-based hydrogen storage materials for industrial applications.
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Overview of CO2 capture and electrolysis technology in molten salts: operational parameters and their effects
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-06-06 , DOI: 10.1039/d3im00011g
Carbon capture and storage (CCS) technology is believed to be a promising solution for global CO2 emission control and climate change. However, the application of CCS projects is facing a dilemma due to their negative cash flow. To address the challenge, it is critical to adopt an innovative technology that can capture and convert CO2 simultaneously with satisfying efficiencies and can make a profit for the end users. Recently, molten salt CO2 electrolysis that splits CO2 into carbon and oxygen has been extensively studied. This study reviews the process mechanisms, the salt selection, and the effects of operating conditions, including temperature and voltage. In most reported articles, the CO2 to carbon conversion efficiency reached at least 80%, and the current efficiency is over 90%, proving the promising potential of the molten salt CO2 electrolysis method. Still, some aspects, such as the impurities' influences and electrode corrosion, have not been thoroughly investigated. Therefore, some suggestions are recommended for future work.
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Supercritical CO2-induced room-temperature ferromagnetism in two-dimensional MoO3−x
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2022-11-26 , DOI: 10.1039/d2im00028h
Two-dimensional (2D) magnetic semiconductors are crucial in spin-based information-processing technologies due to the combination of the strong 2D quantum effects, surface effects and the control of spin states. However, most experimental approaches for tuning 2D magnets achieve pure ferromagnetism at low temperature. Herein, a defect engineering strategy using supercritical CO2 is introduced to achieve nanostructure with abundant defects for 2D MoO3−x, and room-temperature ferromagnetism can be obtained and tuned by introduction of the Mo5+ ion depending on the change of supercritical pressure. In defective regions, the presence of the pentacoordinated [Mo5+O5] centers can achieve ferromagnetic ordering resulting in room-temperature ferromagnetism. With increasing supercritical pressure, it is easier for the supercritical CO2 to break the Mo–O bonds, achieving enhancement of the ferromagnetic performance with desired Curie temperature (>380 K). The magnetic responses in the MoO3−x system provide a step closer to the expansion of spin electronics.
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Correction: Lithium-mediated electrochemical dinitrogen reduction reaction
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-05-19 , DOI: 10.1039/d3im90006a
Correction for ‘Lithium-mediated electrochemical dinitrogen reduction reaction’ by Muhammad Saqlain Iqbal et al., Ind. Chem. Mater., 2023, DOI: https://doi.org/10.1039/D3IM00006K.
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Ionic skin: from imitating natural skin to beyond
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-02-28 , DOI: 10.1039/d2im00062h
Ionic skin, as an emerging subclass of artificial skin, has been proposed and developed for nearly a decade, which makes up for the partial shortcomings of electronic skin to some extent. Highly similar to the ion-sensing mechanism of natural skin, the ionic skin also acquires and conducts perceptual signals in the form of ions. During this decade, a great deal of effort has been devoted to the species amplification of ionic soft matter and the discovery of new mechanisms of artificial ion sensing. It is worth emphasizing that the deciphering of the perceptual mechanisms of natural skin has inspired a great number of bionic studies in pursuit of the reproduction of natural touch in ionic skin. Ionic skin, as a multi-functional operating platform, is also endowed with attractive functions that are beyond natural skin. The birth and appearance of ionic skin greatly promote the vigorous development of products in the era of the internet of things, such as human-machine interaction, prosthetics and wearable devices. In this review, on the basis of explaining the perceptual mechanism of natural skin, we deeply analyze the progressive sensing mechanism of bionic ionic skin. The typical cases of ionic skin that are beyond the ability of natural skin are also summarized in detail. Finally, constructive perspectives and common issues are presented for the future development of ionic skin.
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Introducing Industrial Chemistry & Materials
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-02-16 , DOI: 10.1039/d3im90001k
A graphical abstract is available for this content
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Large-scale direct regeneration of LiFePO4@C based on spray drying
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2022-12-13 , DOI: 10.1039/d2im00007e
Direct regeneration is a low-cost and environmentally friendly way of recycling spent Li-ion batteries. In this study, a new method is adopted to regenerate spent LiFePO4. First, the spent LiFePO4 powder is homogenized, and then, small amounts of a lithium source and a carbon source are thoroughly mixed by spray drying. After that, a high-temperature solid-phase method is used to regenerate the carbon-coated lithium iron phosphate. Compared with traditional regeneration methods, the proposed method significantly improves the universality of spent LiFePO4 having different degrees of damage. The regenerated LiFePO4 is characterized using X-ray diffraction, scanning electron microscopy, transmission electron microscopy, Raman spectroscopy, and electrochemical measurements. The results show that the regenerated sample has a stable morphology, structure, and electrochemical performance. Under the conditions of 0.1C, the initial capacity exceeds 160 mA h g−1. After 800 cycles under the conditions of 1C, the capacity retention is 80%, which satisfies the requirements for regenerated LiFePO4 batteries.
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Recent advances in the detection and removal of heavy metal ions using functionalized layered double hydroxides: a review
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2022-11-17 , DOI: 10.1039/d2im00024e
Heavy metal pollution is one of the most severe environmental problems, possessing high ecotoxicity and health risk. Therefore, it is important to develop effective methods and corresponding materials for the detection and removal of heavy metals. Recent studies reveal the great potential of layered double hydroxides (LDHs) in detecting and removing heavy metals owing to their designable structure and tunable surface composition. In this review, we majorly discuss the recently adopted detection and removal of heavy metal ions based on LDHs. This review starts with an introduction of the structural characteristics and functionalization of LDHs. Then, the sensing tactics and mechanisms are introduced regarding LDH-based heavy metal ion detection. Based on the type of interaction, the removal of heavy metal ions with LDHs is summarized into two categories: reversible adsorption and irreversible mineralization. This review ends with a discussion on the challenges and future trends of LDH-based detectors and adsorbents for heavy metal ions.
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Industrially applied and relevant transformations of 1,3-butadiene using homogeneous catalysts
Journal of Peptide Science ( IF 2.408 ) Pub Date: 2023-04-12 , DOI: 10.1039/d3im00009e
In recent decades, the use of 1,3-butadiene as a comparably cheap and abundant raw material for new applications has attracted more and more interest, specifically in the chemical industry. The present review covers several of the most important homogeneously catalyzed processes and technologies which are currently used or have the potential to produce fine and bulk chemicals from 1,3-butadiene. As an example, palladium-catalyzed telomerizations provide valuable chemicals through the selective dimerization of 1,3-dienes with the simultaneous addition of various nucleophiles, which can be used for the synthesis of 1-octene, 1-octanol, and various lactones. On the other hand, direct carbonylation allows the selective introduction of functional groups onto 1,3-dienes, such as carbonyl, carboxyl or ester groups. The key to success in achieving these industrially relevant conversions of 1,3-butadiene was mainly the development of innovative efficient catalysts. We hope this review will make readers familiar with the industrially applied and relevant transformations of 1,3-butadiene and inspire them to further explore new and advanced systems.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
生物4区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
5.20 55 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
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http://mc.manuscriptcentral.com/jpsc